Cas no 108719-43-3 (4(1H)-Quinazolinone, 2-[(2-methylphenyl)amino]-)

• Product Name: 4(1H)-Quinazolinone, 2-[(2-methylphenyl)amino]-
• CAS No: 108719-43-3
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 1186328
• Update Time: 2024-08-04

4(1H)-Quinazolinone, 2-[(2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-[(2-methylphenyl)amino]-
• 4(3H)-Quinazolinone, 2-[(2-methylphenyl)amino]-

• Inchi： 1S/C15H13N3O/c1-10-6-2-4-8-12(10)16-15-17-13-9-5-3-7-11(13)14(19)18-15/h2-9H,1H3,(H2,16,17,18,19)
• InChI Key： KBNYLLPGENWUQG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)NC=1NC1=CC=CC=C1C

Computed Properties

• Exact Mass: 251.10599

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 419.2±38.0 °C(Predicted)
• PSA: 53.49
• pka: 1.86±0.20(Predicted)